5-(Isobutylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole

• IUPAC Name: 4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(2-methylpropylsulfanyl)-1,3-oxazole
• InChI: InChI=1S/C20H21NO3S2/c1-14(2)13-25-20-19(26(22,23)17-7-5-4-6-8-17)21-18(24-20)16-11-9-15(3)10-12-16/h4-12,14H,13H2,1-3H3
• InChI Key: ZHVNDDNEFJJSFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)SCC(C)C)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H21NO3S2
• Molecular Weight: 387.5 g/mol
• CAS No.: 896675-98-2

Description

5-(Isobutylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole is a useful research compound. Its molecular formula is C20H21NO3S2 and its molecular weight is 387.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The development of new heterocyclic compounds with the oxazole ring, containing the 4-(phenylsulfonyl)phenyl moiety, has been explored for their potential therapeutic applications. These compounds have been synthesized and characterized, indicating their suitability for further biological assessments (Apostol et al., 2019).

Anticonvulsant and Antispasmodic Activities

• Research on 5-aryl-3-(alkylthio)-4H-1,2,4-triazoles, which share a structural similarity with the compound of interest through the sulfonamide and thioether functionalities, has shown selectivity in antagonizing strychnine-induced convulsions. This indicates potential applications in treating spasticity and convulsive disorders (Kane et al., 1994).

Anticancer Activities

• A series of 2-substituted 5-arylsulfonyl-1,3-oxazole-4-carbonitriles have been synthesized and evaluated for their anticancer activities. These compounds demonstrated inhibitory and cytostatic activities against various cancer cell lines, highlighting the oxazole ring's potential in cancer therapy (Kachaeva et al., 2018).

Antimicrobial and Antitubercular Agents

• Novel sulfonyl derivatives, including those with isopropyl thiazole and oxazole motifs, have been synthesized and shown moderate to significant antibacterial, antifungal, and antitubercular activities. These findings suggest the utility of oxazole-containing compounds in developing new antimicrobial and antitubercular agents (Suresh Kumar et al., 2013).

Light Harvesting and Topoisomerase II Inhibition

• Organic compounds with aromatic halogen-substituted bioactive sulfonamidobenzoxazole structures have been synthesized and studied for their light harvesting properties and potential as Topoisomerase II enzyme inhibitors. This demonstrates the broader application of these molecules beyond their direct biological activities (Sheena Mary et al., 2019).